Trilithium vanadium tetraoxide

• CAS: 15593-56-3
• Synonyms: trilithium vanadium tetraoxide
• Molecular Formula: Li3O4V
• Molecular Weight: 135.7621
• SMILES: [Li+].[O-2].[V]
• InChI: InChI=1S/Li.O.V/q+1;-2

Trilithium vanadium tetraoxide (Li3VO4) is an intercalation-type anode material that uniquely combines a high theoretical capacity (394–592 mAh/g) with an ultra-low volume expansion (~4%) and a safe working potential (0.5–1.0 V vs. Li/Li+). This provides an 85% capacity advantage over Li4Ti5O12 while avoiding lithium plating risks of graphite. It delivers >30,000 cycles at 23 C-rate, ideal for EV fast-charging, grid-scale ESS, and all-solid-state batteries. For procurement, specify particle size and purity requirements.

Trilithium Vanadium Tetraoxide (Li3VO4) CAS 15593-56-3: Intercalation-Type Anode Material for Next-Generation Lithium-Ion Batteries

Trilithium vanadium tetraoxide (Li₃VO₄), with CAS 15593-56-3, is an orthorhombic (space group Pmn2₁) intercalation-type anode material for lithium-ion batteries [1]. It is characterized by a safe working potential window of approximately 0.5–1.0 V vs. Li⁺/Li, which lies between the low-voltage regime of graphite and the higher-voltage plateau of Li₄Ti₅O₁₂, thereby mitigating lithium dendrite formation while enabling higher cell voltage [2][3]. Li₃VO₄ exhibits a theoretical capacity ranging from 394 mAh g⁻¹ (for 2 Li⁺ insertion) up to 592 mAh g⁻¹ (for 3 Li⁺ insertion) and demonstrates exceptionally low volume expansion (~4%) during cycling [4][5].

• [1] Shannon, R. D.; Calvo, C. Refinement of the crystal structure of low temperature Li3VO4 and analysis of mean bond lengths in phosphates, arsenates, and vanadates. Journal of Solid State Chemistry 1973, 6 (4), 538-549. View Source
• [2] Li, H.; Liu, X.; Zhai, T.; Li, D.; Zhou, H. Li3VO4: A Promising Insertion Anode Material for Lithium-Ion Batteries. Advanced Energy Materials 2013, 3 (4), 428-432. View Source
• [3] Yang, G.; et al. Morphological Control of Li3VO4 via Solvothermal Synthesis and Electrochemical Performance for Lithium-Ion Batteries. AIChE Annual Meeting 2017, Paper 201ad. View Source
• [4] Zhang, C. K.; Song, H. Q.; Liu, C. F.; Liu, Y. G.; Zhang, C. P.; Nan, X. H.; Cao, G. Z. Fast and Reversible Li Ion Insertion in Carbon-Encapsulated Li3VO4 as Anode for Lithium-Ion Battery. Advanced Functional Materials 2015, 25 (23), 3497-3504. View Source
• [5] Solution-Processed Laminar Growth of Li3VO4 (LVO) Anode for Ultra-Long Cycling in High-Rate Metal-Ion Batteries. U.S. Patent Application 20250033989, 2025. View Source

Why Generic Substitution of Li3VO4 (CAS 15593-56-3) with Other Intercalation Anodes Is Technically Invalid

Generic substitution of Li₃VO₄ with other intercalation-type anodes—such as Li₄Ti₅O₁₂, graphite, or alternative lithium vanadates like LiVO₃—is not straightforward due to fundamentally different voltage profiles, capacity ceilings, and volumetric expansion behaviors [1]. For instance, Li₄Ti₅O₁₂ operates at a higher potential (~1.55 V), which compromises full-cell energy density, while graphite poses safety risks from lithium plating at high rates [2][3]. Moreover, Li₃VO₄ demonstrates a unique combination of high capacity and ultra-low volume change (~4%) that is not replicated by other vanadium-based oxides (e.g., LiVO₃) or titanates [4]. These intrinsic differences mandate careful, data-driven selection rather than simple in-class interchangeability.

• [1] Ni, J.; Zhang, L.; Fu, S.; Savilov, S. V.; Aldoshin, S. M. Review on the recent development of Li3VO4 as anode materials for lithium-ion batteries. Journal of Materials Science & Technology 2022, 103, 80-97. View Source
• [2] Li, H.; Liu, X.; Zhai, T.; Li, D.; Zhou, H. Li3VO4: A Promising Insertion Anode Material for Lithium-Ion Batteries. Advanced Energy Materials 2013, 3 (4), 428-432. View Source
• [3] Yang, Y.; Li, J.; He, X.; Wang, J.; Sun, D.; Zhao, J. Spray Drying-Assisted Synthesis of Hollow Spherical Li3VO4/C Composites for High-Performance Lithium Ion Battery Anodes. Meeting Abstracts 2016, MA2016-03, 880. View Source
• [4] Solution-Processed Laminar Growth of Li3VO4 (LVO) Anode for Ultra-Long Cycling in High-Rate Metal-Ion Batteries. U.S. Patent Application 20250033989, 2025. View Source

Quantitative Differentiation of Li3VO4 (CAS 15593-56-3) Against Principal Anode Comparators: A Head-to-Head Evidence Guide

Reversible Capacity: Li3VO4 Outperforms Li4Ti5O12 by 85% in Half-Cell Configuration

Li₃VO₄ delivers a reversible capacity of 323 mAh g⁻¹ at a current density of 20 mA g⁻¹, which is approximately 85% higher than the 175 mAh g⁻¹ typical for Li₄Ti₅O₁₂ under comparable conditions [1][2]. This substantial capacity advantage directly translates to higher energy density at the cell level.

Evidence Dimension	Reversible specific capacity (half-cell)
Target Compound Data	323 mAh g⁻¹
Comparator Or Baseline	Li₄Ti₅O₁₂: 175 mAh g⁻¹
Quantified Difference	+85% (148 mAh g⁻¹ absolute increase)
Conditions	Li half-cell, 20 mA g⁻¹ current density, 0.0–3.0 V vs. Li⁺/Li

Why This Matters

Higher specific capacity enables lighter, more energy-dense battery packs, a critical procurement metric for electric vehicle and portable electronics applications.

• [1] Li, H.; Liu, X.; Zhai, T.; Li, D.; Zhou, H. Li3VO4: A Promising Insertion Anode Material for Lithium-Ion Batteries. Advanced Energy Materials 2013, 3 (4), 428-432. View Source
• [2] Yang, Y.; Li, J.; He, X.; Wang, J.; Sun, D.; Zhao, J. Spray Drying-Assisted Synthesis of Hollow Spherical Li3VO4/C Composites for High-Performance Lithium Ion Battery Anodes. Meeting Abstracts 2016, MA2016-03, 880. View Source

Operating Voltage: Li3VO4 Provides a Safer Potential Window than Graphite While Delivering Higher Full-Cell Voltage than Li4Ti5O12

Li₃VO₄ exhibits an average insertion potential of 0.5–1.0 V vs. Li⁺/Li, which is significantly lower than Li₄Ti₅O₁₂ (~1.55 V) and safely above the lithium plating threshold (~0.1 V) that plagues graphite anodes [1][2]. This intermediate voltage window avoids lithium dendrite formation while enabling a full-cell voltage ~1.0 V higher than Li₄Ti₅O₁₂-based cells [3].

Evidence Dimension	Average lithiation/delithiation potential
Target Compound Data	0.5–1.0 V vs. Li⁺/Li
Comparator Or Baseline	Li₄Ti₅O₁₂: ~1.55 V; Graphite: <0.2 V
Quantified Difference	~0.5–1.0 V lower than Li₄Ti₅O₁₂; >0.3 V higher than graphite's dendrite regime
Conditions	Li half-cell configuration

Why This Matters

This voltage positioning directly impacts both safety (avoiding Li plating) and energy density (higher full-cell voltage), making Li₃VO₄ a strategic choice for applications requiring both attributes.

• [1] Li, H.; Liu, X.; Zhai, T.; Li, D.; Zhou, H. Li3VO4: A Promising Insertion Anode Material for Lithium-Ion Batteries. Advanced Energy Materials 2013, 3 (4), 428-432. View Source
• [2] Yang, G.; et al. Morphological Control of Li3VO4 via Solvothermal Synthesis and Electrochemical Performance for Lithium-Ion Batteries. AIChE Annual Meeting 2017, Paper 201ad. View Source
• [3] Ni, J.; Zhang, L.; Fu, S.; Savilov, S. V.; Aldoshin, S. M. Review on the recent development of Li3VO4 as anode materials for lithium-ion batteries. Journal of Materials Science & Technology 2022, 103, 80-97. View Source

Cycling Endurance: Optimized Li3VO4/C Composite Achieves 97% Capacity Retention After 3000 Cycles at 10 C-Rate

A hollow spherical Li₃VO₄/C composite, synthesized via spray drying, demonstrated a reversible capacity of 275 mAh g⁻¹ with a capacity retention of 97% after 3000 cycles at a high rate of 10 C [1]. This performance benchmark significantly exceeds the cycling stability typically reported for unmodified Li₄Ti₅O₁₂ or graphite under comparable high-rate conditions [2].

Evidence Dimension	Capacity retention after extended high-rate cycling
Target Compound Data	97% retention after 3000 cycles
Comparator Or Baseline	Unmodified Li₄Ti₅O₁₂/graphite: typically <80% retention under similar high-rate conditions (class-level inference)
Quantified Difference	Estimated >17 percentage point improvement
Conditions	Hollow spherical Li₃VO₄/C composite, 10 C rate, half-cell

Why This Matters

Exceptional long-term cycling stability under high power demand is essential for applications such as grid storage and fast-charging electric vehicles, reducing total cost of ownership.

• [1] Yang, Y.; Li, J.; He, X.; Wang, J.; Sun, D.; Zhao, J. Spray Drying-Assisted Synthesis of Hollow Spherical Li3VO4/C Composites for High-Performance Lithium Ion Battery Anodes. Meeting Abstracts 2016, MA2016-03, 880. View Source
• [2] Shi, Y.; Wang, J.; Chou, S.; Wexler, D.; Li, H.; Ozawa, K.; Liu, H.; Wu, Y. The Mechanism of the One-Step Synthesis of Hollow-Structured Li3VO4 as an Anode for Lithium-Ion Batteries. Chemistry – A European Journal 2014, 20 (19), 5608-5613. View Source

Volumetric Stability: Li3VO4 Exhibits ~4% Volume Expansion, Drastically Lower than Alloy-Type Anodes (e.g., Si >300%) and Graphite (~10%)

Li₃VO₄ undergoes a volume expansion of approximately 4% when discharged to 0.7 V [1]. This value is substantially lower than that of commercial graphite (~10%) and orders of magnitude below alloy-type anodes like silicon (>300%) [2]. Minimal volume change correlates directly with improved electrode integrity and reduced capacity fade over extended cycling.

Evidence Dimension	Volume expansion upon lithiation
Target Compound Data	~4%
Comparator Or Baseline	Graphite: ~10%; Silicon: >300%
Quantified Difference	60% lower than graphite; >98% lower than silicon
Conditions	Lithiation to 0.7 V vs. Li⁺/Li

Why This Matters

Low volume expansion is a key predictor of mechanical durability and calendar life, directly impacting warranty periods and reliability metrics in industrial battery procurement.

• [1] Solution-Processed Laminar Growth of Li3VO4 (LVO) Anode for Ultra-Long Cycling in High-Rate Metal-Ion Batteries. U.S. Patent Application 20250033989, 2025. View Source
• [2] Ni, J.; Zhang, L.; Fu, S.; Savilov, S. V.; Aldoshin, S. M. Review on the recent development of Li3VO4 as anode materials for lithium-ion batteries. Journal of Materials Science & Technology 2022, 103, 80-97. View Source

Rate Capability: Oxygen-Deficient Li3VO4 Retains 165 mAh g⁻¹ at 8 A g⁻¹, Surpassing Pristine Li3VO4 (381 mAh g⁻¹ at 0.1 A g⁻¹)

Introduction of oxygen vacancies via hydrogen annealing enhances the rate capability of Li₃VO₄. The oxygen-deficient variant achieved a specific capacity of 495 mAh g⁻¹ at 0.1 A g⁻¹ and retained 165 mAh g⁻¹ at a high current density of 8 A g⁻¹, compared to pristine Li₃VO₄ which delivered 381 mAh g⁻¹ at 0.1 A g⁻¹ with rapid capacity fade at elevated rates [1]. This demonstrates a clear pathway to mitigating the material's intrinsic conductivity limitations.

Evidence Dimension	Specific capacity at high current density
Target Compound Data	165 mAh g⁻¹ at 8 A g⁻¹ (oxygen-deficient Li₃VO₄)
Comparator Or Baseline	Pristine Li₃VO₄: 381 mAh g⁻¹ at 0.1 A g⁻¹ (insufficient data at 8 A g⁻¹)
Quantified Difference	Retains ~33% of low-rate capacity at 80-fold higher current
Conditions	Hydrogen-annealed Li₃VO₄ (400°C, 15 min), half-cell

Why This Matters

High-rate capability is crucial for fast-charging applications; this evidence shows that Li₃VO₄ can be engineered to meet demanding power requirements.

• [1] Enhanced Electrochemical Properties of Li3VO4 with Controlled Oxygen Vacancies as Li-Ion Battery Anode. Chemistry – A European Journal 2017, 23 (22), 5368-5374. View Source

Ultra-Long Cycle Life: Laminar Li3VO4 Anode Demonstrates >30,000 Cycles with >95% Coulombic Efficiency at 23 C-Rate

A solution-processed laminar Li₃VO₄ anode, tested in a half-cell configuration, sustained over 30,000 cycles at an aggressive 23 C-rate. It delivered a specific discharge capacity of 150–170 mAh g⁻¹ at the 15,000th cycle and maintained 100–160 mAh g⁻¹ after 30,000 cycles, all with a coulombic efficiency exceeding 95% [1]. This unprecedented cycle life at high rates positions Li₃VO₄ as a candidate for applications where battery replacement is costly or impractical.

Evidence Dimension	Cycle life at high C-rate
Target Compound Data	>30,000 cycles at 23 C
Comparator Or Baseline	Typical commercial anodes: <5,000 cycles at comparable rates
Quantified Difference	>6x cycle life extension
Conditions	Laminar Li₃VO₄, 23 C-rate, potential window 0.02–3 V vs. Li⁺/Li

Why This Matters

For stationary energy storage and certain specialty applications, extreme cycle life directly reduces levelized cost of storage and operational downtime, making this a compelling procurement differentiator.

• [1] Solution-Processed Laminar Growth of Li3VO4 (LVO) Anode for Ultra-Long Cycling in High-Rate Metal-Ion Batteries. U.S. Patent Application 20250033989, 2025. View Source

High-Impact Application Scenarios for Li3VO4 (CAS 15593-56-3) Derived from Quantitative Differentiation Evidence

High-Energy-Density, Fast-Charging Electric Vehicle Batteries

The combination of Li₃VO₄'s high specific capacity (323 mAh g⁻¹) and safe operating voltage (0.5–1.0 V) directly addresses the dual challenges of energy density and fast-charging safety in electric vehicle (EV) applications [1]. Its ~85% capacity advantage over Li₄Ti₅O₁₂ and avoidance of lithium plating, unlike graphite, make it a strategic anode candidate for next-generation EV cells requiring both extended range and rapid recharge capability [2].

Grid-Scale Energy Storage with Extreme Cycle Durability

Li₃VO₄'s demonstrated ability to sustain over 30,000 cycles at a high 23 C-rate with >95% coulombic efficiency positions it as a premier candidate for grid-scale energy storage systems (ESS) [1]. The material's low volume expansion (~4%) ensures long-term mechanical integrity, minimizing capacity fade and reducing the levelized cost of storage—a primary procurement metric for utility-scale installations [2].

Solid-State Lithium-Ion Battery Electrolyte Component

Li₃VO₄ serves as a critical component in γ-Li₃PO₄-type LISICON solid electrolytes. When integrated into quaternary systems such as Li₄GeO₄-Li₄SiO₄-Li₃VO₄, it contributes to achieving high bulk ionic conductivity (e.g., 5.8 × 10⁻⁵ S cm⁻¹ at 298 K) with low activation energy (0.37 eV) [1]. This enables the development of safer, high-energy all-solid-state batteries, a key area of industrial R&D investment.

Specialty Power Sources for Aerospace and Remote Sensors

The ultra-long cycle life (>30,000 cycles) and excellent rate capability of engineered Li₃VO₄ anodes make them suitable for applications where battery replacement is impractical or cost-prohibitive, such as aerospace power systems and remote environmental sensors [1]. The material's robust performance under aggressive cycling conditions ensures reliable, long-duration power delivery in mission-critical deployments [2].

• [1] Solution-Processed Laminar Growth of Li3VO4 (LVO) Anode for Ultra-Long Cycling in High-Rate Metal-Ion Batteries. U.S. Patent Application 20250033989, 2025. View Source
• [2] Li, H.; Liu, X.; Zhai, T.; Li, D.; Zhou, H. Li3VO4: A Promising Insertion Anode Material for Lithium-Ion Batteries. Advanced Energy Materials 2013, 3 (4), 428-432. View Source